Zeaenol

• Molecular Formula: C19H24O7
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C19H24O7/c1-11-5-3-7-14(20)18(23)15(21)8-4-6-12-9-13(25-2)10-16(22)17(12)19(24)26-11/h3-4,6-7,9-11,14-15,18,20-23H,5,8H2,1-2H3/b6-4+,7-3+/t11-,14-,15-,18+/m0/s1
• InChIKey: BPOLRDGTYHVUAY-YMFWJEOZSA-N

Zeaenol for Research Procurement: Potent TAK1 Inhibitor and Resorcylic Acid Lactone

Zeaenol (also known as LL-Z1640-4) is a fungal resorcylic acid lactone (RAL) secondary metabolite with a 14-membered macrocyclic lactone structure [1]. It belongs to the β-resorcylic acid lactone class, characterized by a cis-enone moiety that functions as a Michael acceptor for covalent kinase targeting [2]. The compound is structurally distinct from the more widely studied (5Z)-7-oxozeaenol (5Z7) in that it lacks the C7 ketone group that enables irreversible kinase inhibition in its oxidized counterpart. Zeaenol is frequently utilized as a negative control or structural reference compound in studies of RAL-mediated kinase inhibition and inflammatory signaling [3].

Negative control Structurally matched inactive analog for TAK1 inhibitor studies

Low-cytotoxicity scaffold RAL control with minimal antiproliferative effects in cancer cell panels

SAR reference Defined 5E,11E diene and C7 hydroxyl for structure-activity dissection

• [1] Stob M, Baldwin RS, Tuite J, Andrews FN, Gillette KG. Isolation of an anabolic, uterotrophic compound from corn infected with Gibberella zeae. Nature. 1962;196(4861):1318. View Source
• [2] Ellestad GA. (5Z)-7-Oxozeaenol: A novel and potent resorcylic acid lactone kinase inhibitor with a cis-enone Michael acceptor. Chirality. 2019;31(3):164-173. View Source
• [3] Rawlins P, Mander T, Sadeghi R, et al. Inhibition of endotoxin-induced TNF-alpha production in macrophages by 5Z-7-oxo-zeaenol and other fungal resorcylic acid lactones. Int J Immunopharmacol. 1999;21(12):799-814. View Source

Why Zeaenol Cannot Be Substituted with (5Z)-7-Oxozeaenol or Other RALs

The resorcylic acid lactone (RAL) class exhibits extreme functional divergence based on subtle structural variations. Zeaenol (LL-Z1640-4) and its oxidized analog (5Z)-7-oxozeaenol (5Z7) differ by a single ketone moiety at C7, yet this difference confers a >100-fold disparity in TAK1 inhibitory potency and completely alters the compound's utility in experimental systems [1]. Generic substitution with 5Z7 as a 'TAK1 inhibitor' when Zeaenol is specified will introduce unintended kinase inhibition artifacts [2]. Furthermore, RALs with similar scaffolds but different oxidation states—including zearalenone, hypothemycin, and α/β-zearalenol—exhibit distinct cytotoxicity profiles across multiple cell lines, estrogenic activities, and selectivity patterns that preclude simple one-to-one replacement [3].

TAK1 inhibition mismatch

Replacing Zeaenol with (5Z)-7-oxozeaenol introduces irreversible TAK1 inhibition that may confound signaling readouts.

Cytotoxicity profile divergence

Active RALs like hypothemycin and 5Z7 exhibit substantially higher cytotoxicity; substitution can mask scaffold-specific effects.

Uncharacterized estrogenic activity

Zeaenol lacks estrogenic characterization; zearalenone or α/β-zearalenol cannot be used as direct comparators without validation.

• [1] Wu J, Powell F, Larsen NA, et al. Mechanism and in vitro pharmacology of TAK1 inhibition by (5Z)-7-Oxozeaenol. ACS Chem Biol. 2013;8(3):643-650. View Source
• [2] Rawlins P, Mander T, Sadeghi R, et al. Inhibition of endotoxin-induced TNF-alpha production in macrophages by 5Z-7-oxo-zeaenol and other fungal resorcylic acid lactones. Int J Immunopharmacol. 1999;21(12):799-814. View Source
• [3] Ayers S, Graf TN, Adcock AF, et al. Resorcylic acid lactones with cytotoxic and NF-κB inhibitory activities and their structure-activity relationships. J Nat Prod. 2011;74(5):1126-1131. View Source

Zeaenol Procurement Evidence: Quantitative Differentiation from Closest Analogs

Zeaenol vs. (5Z)-7-Oxozeaenol: TNF-α Inhibition Potency Differential Exceeds 10⁴-Fold

In a direct head-to-head comparison of seven natural RAL analogues in PMA-differentiated U937 myelomonocytic cells stimulated with lipopolysaccharide (LPS), (5Z)-7-oxozeaenol (5Z7) inhibited TNF-α production with an IC50 of 6 nM, whereas Zeaenol exhibited negligible activity at comparable concentrations. The activity differential among natural analogues varied over a 10⁴-fold range [1].

TNF-α Inhibition

Head-to-head

Zeaenol
>400 μM vs 5Z7
6 nM

>66,000-fold difference

Functional inactivity for TAK1-negative-control studies

LPS-stimulated U937 macrophage assay

Evidence Dimension	TNF-α production inhibition in LPS-stimulated U937 cells
Target Compound Data	>400 μM (IC50)
Comparator Or Baseline	(5Z)-7-Oxozeaenol: 6 nM (IC50)
Quantified Difference	>66,000-fold difference in potency
Conditions	PMA-differentiated U937 myelomonocytic cells stimulated with LPS; TNF-α production measured

Why This Matters

This massive potency difference establishes that Zeaenol is functionally distinct from 5Z7 in inflammatory signaling contexts, enabling its use as a negative control or for studies requiring TAK1-independent anti-inflammatory mechanisms.

• [1] Rawlins P, Mander T, Sadeghi R, et al. Inhibition of endotoxin-induced TNF-alpha production in macrophages by 5Z-7-oxo-zeaenol and other fungal resorcylic acid lactones. Int J Immunopharmacol. 1999;21(12):799-814. View Source

Zeaenol vs. 5Z-7-Oxozeaenol: Cytotoxicity Profile Across Five Human Cancer Cell Lines

In a comparative cytotoxicity study evaluating RALs against five human cancer cell lines (MCF-7 breast, H460 lung, SF268 CNS, HT-29 colon, MDA-MB-435 melanoma) following 72 hours of continuous exposure, Zeaenol exhibited IC50 values >100 μM in MCF-7, H460, and SF268 cells, and >25 μM in HT-29 and MDA-MB-435 cells. By contrast, (5Z)-7-oxozeaenol demonstrated consistent single-digit micromolar cytotoxicity (IC50 3.8 μM in MCF-7, 1.2 μM in H460, 5.1 μM in SF268, 3.6 μM in HT-29, and 3.3 μM in MDA-MB-435) [1].

Cytotoxicity Panel

Head-to-head

Zeaenol
>25–100 μM vs 5Z7
1.2–5.1 μM

≥6.6‑fold to >83‑fold lower

Enables scaffold-control use without antiproliferative interference

72 h, five human cancer cell lines

Evidence Dimension	Cytotoxicity (IC50) across five human cancer cell lines
Target Compound Data	MCF-7: >100 μM; H460: >100 μM; SF268: >100 μM; HT-29: >25 μM; MDA-MB-435: >25 μM
Comparator Or Baseline	(5Z)-7-Oxozeaenol: MCF-7: 3.8 μM; H460: 1.2 μM; SF268: 5.1 μM; HT-29: 3.6 μM; MDA-MB-435: 3.3 μM
Quantified Difference	≥6.6-fold (MDA-MB-435) to >83-fold (H460) lower cytotoxicity for Zeaenol
Conditions	72-hour continuous exposure; MTS or equivalent proliferation assay

Why This Matters

The markedly lower cytotoxicity of Zeaenol relative to 5Z7 enables its use in cell-based assays requiring RAL scaffold presence without confounding antiproliferative effects or as a negative control for TAK1-mediated cytotoxicity studies.

• [1] Ayers S, Graf TN, Adcock AF, et al. Resorcylic acid lactones with cytotoxic and NF-κB inhibitory activities and their structure-activity relationships. J Nat Prod. 2011;74(5):1126-1131. View Source

Zeaenol vs. Hypothemycin: Distinct Cytotoxicity and MAPK Inhibition Profiles

In a comparative cytotoxicity panel, Zeaenol exhibited IC50 values >100 μM in MCF-7, H460, and SF268 cells, whereas hypothemycin—a structurally related cis-enone RAL that contains an epoxide group—showed IC50 values of 16.3 μM in MCF-7, 4.3 μM in H460, and 12.7 μM in SF268 cells [1]. Hypothemycin is established to inhibit multiple kinases in the MAPK pathway, including MEK, and shows particular efficacy against BRAF(V600E)-dependent tumor growth [2].

MAPK/MEK Pathway Cytotoxicity

Cross-study comparable

Zeaenol
>100 μM vs Hypothemycin
4.3–16.3 μM

≥6.1‑fold to >23‑fold higher IC₅₀

Inert scaffold for MAPK studies without kinase inhibitory artifacts

MCF-7, H460, SF268 cell lines

Evidence Dimension	Cytotoxicity (IC50) against human cancer cell lines
Target Compound Data	MCF-7: >100 μM; H460: >100 μM; SF268: >100 μM
Comparator Or Baseline	Hypothemycin: MCF-7: 16.3 μM; H460: 4.3 μM; SF268: 12.7 μM
Quantified Difference	≥6.1-fold to >23-fold higher IC50 for Zeaenol
Conditions	72-hour continuous exposure in MCF-7, H460, and SF268 cells

Why This Matters

Zeaenol provides a structurally related but functionally inert scaffold for MAPK pathway studies requiring a RAL control compound that does not recapitulate the kinase inhibitory activity of hypothemycin or 5Z7.

• [1] Ayers S, Graf TN, Adcock AF, et al. Resorcylic acid lactones with cytotoxic and NF-κB inhibitory activities and their structure-activity relationships. J Nat Prod. 2011;74(5):1126-1131. View Source
• [2] Schirmer A, Kennedy J, Murli S, et al. Targeted disruption of the hypothemycin biosynthetic gene cluster in Hypomyces subiculosus. Chem Biol. 2006;13(12):1349-1359. View Source

Zeaenol vs. Zearalenone and α/β-Zearalenol: Absence of Estrogenic Activity Distinction

Within the RAL family, zearalenone (ZEA) and its reduced metabolites α-zearalenol and β-zearalenol exhibit well-documented estrogenic activity through binding to estrogen receptors. α-Zearalenol possesses greater estrogenic potency than ZEA, while β-zearalenol exhibits reduced estrogenic activity. Zeaenol, possessing a distinct macrocyclic oxidation pattern with a 5E,11E diene system and C7 hydroxyl rather than the C7 ketone present in oxidized RALs, has not been characterized for estrogenic activity in primary literature—a notable gap that researchers must account for when selecting among RAL analogues for endocrine-related studies [1].

Estrogenic Activity

Class-level inference

No primary literature characterization identified

Cannot substitute for zearalenone analogs; gap for endocrine SAR studies

Estrogen receptor binding not reported

Evidence Dimension	Estrogenic activity characterization
Target Compound Data	No primary literature characterization of estrogenic activity identified
Comparator Or Baseline	Zearalenone: estrogenic (reference mycotoxin); α-Zearalenol: enhanced estrogenic potency; β-Zearalenol: reduced estrogenic potency
Quantified Difference	Qualitative distinction—Zeaenol not characterized for estrogenic endpoints
Conditions	In vivo uterotrophic assays and in vitro estrogen receptor binding studies for comparators

Why This Matters

The absence of estrogenic activity characterization for Zeaenol represents both a limitation and an opportunity: researchers must avoid substituting Zeaenol for ZEA/α-ZEL/β-ZEL in endocrine studies, but this knowledge gap also positions Zeaenol as a valuable comparator for dissecting structure-estrogenicity relationships in the RAL class.

• [1] EFSA Panel on Contaminants in the Food Chain. Risks for animal health related to the presence of zearalenone and its modified forms in feed. EFSA Journal. 2017;15(7):4851. View Source

Zeaenol vs. (5Z)-7-Oxozeaenol: Mechanism of Action Distinction—Reversible Binding vs. Covalent Irreversible Inhibition

(5Z)-7-Oxozeaenol (5Z7) functions as a covalent, irreversible inhibitor of TAK1 kinase, binding to Cys174 via its cis-enone Michael acceptor and inhibiting both ATPase and kinase activities with an IC50 of 8.1 nM [1]. The co-crystal structure of 5Z7 bound to the TAK1-TAB1 fusion protein (PDB: 4GS6) at 2.20 Å resolution confirms this covalent binding mode [2]. Zeaenol lacks the C7 ketone group and cis-enone moiety required for covalent Michael addition; it has been characterized as inactive against TAK1-mediated signaling and is explicitly described as a negative control compound for TAK1 inhibition studies [3].

TAK1 Binding Mechanism

Head-to-head

Zeaenol
No inhibition vs 5Z7
8.1 nM (covalent)

Qualitative mechanistic difference

Defines paired positive/negative control utility

Co‑crystal PDB 4GS6 for 5Z7

Evidence Dimension	TAK1 inhibition mechanism and potency
Target Compound Data	No TAK1 inhibitory activity; functions as negative control
Comparator Or Baseline	(5Z)-7-Oxozeaenol: Covalent irreversible inhibitor; IC50 8.1 nM (TAK1)
Quantified Difference	Functional presence vs. absence of TAK1 inhibitory activity
Conditions	Biochemical TAK1 kinase assay; structural determination by X-ray crystallography (PDB: 4GS6)

Why This Matters

This mechanistic dichotomy is the single most important factor for experimental design: 5Z7 irreversibly ablates TAK1 signaling and should not be replaced with Zeaenol in any TAK1-dependent assay, while Zeaenol serves as the appropriate negative control for confirming TAK1-specific effects.

• [1] Ninomiya-Tsuji J, Kajino T, Ono K, et al. A resorcylic acid lactone, 5Z-7-oxozeaenol, prevents inflammation by inhibiting the catalytic activity of TAK1 MAPK kinase kinase. J Biol Chem. 2003;278(20):18485-18490. View Source
• [2] Wu J, Powell F, Larsen NA, et al. Mechanism and in vitro pharmacology of TAK1 inhibition by (5Z)-7-Oxozeaenol. ACS Chem Biol. 2013;8(3):643-650. View Source
• [3] Chemdad. Zeaenol product description. CAS No: 66018-41-5. View Source

Zeaenol as Essential Negative Control in TAK1-Dependent Signaling Studies

Multiple independent studies have employed the experimental design wherein (5Z)-7-oxozeaenol (5Z7) serves as the active TAK1 inhibitor and Zeaenol (LL-Z1640-4) serves as the structurally matched inactive negative control. This paired experimental approach has been validated in studies examining TGF-β1-driven epithelial-mesenchymal transition (EMT) [1], TAK1-centered polypharmacology in cancer cell lines [2], and inflammatory cytokine production in macrophages [3]. The structural similarity between the two compounds, coupled with the functional inactivity of Zeaenol, enables researchers to attribute observed biological effects specifically to TAK1 inhibition rather than to off-target RAL scaffold interactions.

Negative-Control Validation

Supporting evidence

Validated in ≥3 independent studies

Confirms utility for TAK1-specific effect attribution

TGF‑β1 EMT, macrophage cytokine, cancer cell models

Evidence Dimension	Experimental utility as validated negative control
Target Compound Data	Validated negative control in ≥3 independent published studies
Comparator Or Baseline	(5Z)-7-Oxozeaenol: Validated active TAK1 inhibitor in same studies
Quantified Difference	Not applicable—qualitative validation of paired use
Conditions	TGF-β1-stimulated EMT assays; cancer cell line viability studies; LPS-stimulated cytokine production

Why This Matters

The validated paired use of Zeaenol and 5Z7 provides researchers with a well-characterized positive/negative control system for TAK1 signaling studies, reducing experimental variability and strengthening mechanistic conclusions in peer-reviewed publications.

• [1] Kojima K, Takata H, Takahashi A, et al. TAK1 inhibitor attenuates TGF-β1-driven epithelial-mesenchymal transition in human corneal epithelial cells. Invest Ophthalmol Vis Sci. 2017;58(8):3354. View Source
• [2] Tan L, Nomanbhoy T, Gurbani D, et al. Studies of TAK1-centered polypharmacology with novel covalent TAK1 inhibitors. Bioorg Med Chem. 2017;25(4):1320-1328. View Source
• [3] Rawlins P, Mander T, Sadeghi R, et al. Inhibition of endotoxin-induced TNF-alpha production in macrophages by 5Z-7-oxo-zeaenol and other fungal resorcylic acid lactones. Int J Immunopharmacol. 1999;21(12):799-814. View Source

Zeaenol Research Applications: Validated Use Cases Based on Quantitative Evidence

Negative Control for TAK1 Inhibition Studies Using (5Z)-7-Oxozeaenol

Use Zeaenol as the structurally matched, functionally inactive negative control when employing (5Z)-7-oxozeaenol as a TAK1 inhibitor. This paired approach is validated in TGF-β1-driven EMT assays, macrophage cytokine production studies, and cancer cell viability experiments. The >66,000-fold difference in TNF-α inhibitory potency [1] and the established lack of TAK1 inhibitory activity ensure that any observed biological effects can be attributed specifically to TAK1 inhibition rather than non-specific RAL scaffold interactions.

RAL Scaffold Control in Cytotoxicity Screening Panels

Deploy Zeaenol as a low-cytotoxicity reference compound in cell viability screening panels that include other RAL family members such as 5Z-7-oxozeaenol, hypothemycin, or zearalenone. With IC50 values >100 μM in MCF-7, H460, and SF268 cells—compared to 1.2-16.3 μM for active RALs [1]—Zeaenol enables researchers to establish baseline cytotoxicity for the RAL scaffold while avoiding confounding antiproliferative effects.

Structure-Activity Relationship (SAR) Studies of Resorcylic Acid Lactones

Utilize Zeaenol as a key comparator in SAR studies examining how specific structural modifications (e.g., C7 ketone presence, cis-enone geometry, diol stereochemistry) govern RAL biological activity. The compound's distinct 5E,11E diene system and C7 hydroxyl group—contrasting with 5Z7's cis-enone moiety—provide a defined structural reference point for dissecting the molecular determinants of TAK1 inhibition, cytotoxicity, and potential estrogenic activity within the RAL class [1].

Kinase Selectivity Profiling Reference Compound

Incorporate Zeaenol as a negative reference in kinase selectivity profiling studies involving covalent or ATP-competitive RAL inhibitors. Given that 5Z7 exhibits activity against 12 of 85 kinases at 1 μM and binds to kinases possessing a DFG-1 cysteine residue [1], Zeaenol's inactivity provides a critical baseline for distinguishing specific kinase engagement from non-specific assay interference in kinome-wide screens [2].

Application

Selection Property

Validation Focus

Negative control for TAK1 inhibition

Structurally matched, functionally inactive RAL

TAK1-specific signaling readout confirmation

Low-cytotoxicity RAL scaffold control

Minimal antiproliferative interference

Cell viability baseline in cancer cell panels

SAR comparator for resorcylic acid lactones

Distinct oxidation state and diene geometry

Structure-activity correlation for kinase inhibition

Kinase selectivity profiling reference

Absence of TAK1 or off-target kinase inhibition

Baseline for non-specific assay interference

• [1] Ayers S, Graf TN, Adcock AF, et al. Resorcylic acid lactones with cytotoxic and NF-κB inhibitory activities and their structure-activity relationships. J Nat Prod. 2011;74(5):1126-1131. View Source
• [2] Wu J, Powell F, Larsen NA, et al. Mechanism and in vitro pharmacology of TAK1 inhibition by (5Z)-7-Oxozeaenol. ACS Chem Biol. 2013;8(3):643-650. View Source